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Compound of Interest

Compound Name:
tert-Butyl (2-aminoethyl)

(benzyl)carbamate

Cat. No.: B123583 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-Butyl N-(2-aminoethyl)-N-

benzylcarbamate, a versatile bifunctional molecule utilized as a key intermediate in organic

synthesis, particularly in the development of pharmaceutical compounds. This document details

its chemical structure, physicochemical properties, synthesis protocols, and spectroscopic data.

Chemical Structure and Properties
Tert-Butyl N-(2-aminoethyl)-N-benzylcarbamate possesses a molecular structure featuring a

benzyl group and a tert-butyloxycarbonyl (Boc) protected amine attached to an

ethylenediamine backbone. This unique arrangement allows for selective deprotection and

further functionalization at either nitrogen atom, making it a valuable building block in multi-step

synthetic routes.
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Stage 1: Mono-Boc Protection

Stage 2: Reductive Amination

Ethylenediamine tert-Butyl N-(2-aminoethyl)carbamateDioxane/Water, MgO

Di-tert-butyl dicarbonate (Boc₂O)

tert-Butyl N-(2-aminoethyl)-N-benzylcarbamate

DCM or DCE, Acetic Acid (cat.)

Benzaldehyde

Sodium triacetoxyborohydride

Click to download full resolution via product page

To cite this document: BenchChem. [Technical Guide: tert-Butyl N-(2-aminoethyl)-N-
benzylcarbamate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b123583#tert-butyl-n-2-aminoethyl-n-
benzylcarbamate-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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